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Compound Name: Anti-Rat CD2 Antibody (OX-34)

Cat. No.: B2445120 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The OX-34 monoclonal antibody is a critical tool for researchers studying the rat immune

system. This mouse IgG2a antibody specifically targets the rat CD2 antigen, a key cell surface

glycoprotein involved in T cell and NK cell function. Understanding the precise binding

characteristics, cellular expression patterns, and functional implications of the OX-34 antibody's

target is paramount for its effective application in immunology, immuno-oncology, and

autoimmune disease research. This technical guide provides an in-depth overview of the OX-

34 antibody, its target specificity, expression profile, and associated signaling pathways,

supplemented with detailed experimental protocols and quantitative data.

OX-34 Antibody and Target Characteristics
The OX-34 antibody recognizes the rat CD2 (Cluster of Differentiation 2) antigen, also known

as T-cell surface antigen T11/Leu-5 or Lymphocyte Function-Associated Antigen 2 (LFA-2).[1]

[2] Rat CD2 is a type I transmembrane glycoprotein with a molecular weight ranging from 50 to

58 kDa.[1][3] This protein is a member of the immunoglobulin superfamily, playing a crucial role

in cell adhesion and signal transduction.[1]
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Property Description

Antibody Name OX-34

Target Antigen Rat CD2

Species Reactivity Rat

Isotype Mouse IgG2a, κ

Molecular Weight of Target 50-58 kDa

Immunogen Activated rat T helper cells

Target Specificity and Expression
The OX-34 antibody exhibits specific binding to a determinant on rat thymocytes and peripheral

T-cells.[3] It also recognizes a subset of Natural Killer (NK) cells.[1] Notably, the OX-34

antibody does not bind to B cells or peritoneal macrophages.[3] However, some studies have

reported its expression on spleen macrophages.

The expression of rat CD2 is dynamically regulated. It is considered one of the earliest T-cell

markers and is present on the vast majority of thymocytes.[2] In peripheral blood, CD2 is

expressed on all T lymphocytes that form E-rosettes.[1] The expression of CD2 is upregulated

on activated T cells, which enhances their adhesive and signaling capabilities.[2]

Cell Type
Expression of Rat CD2 (recognized by
OX-34)

Thymocytes High

Peripheral T-cells High

Natural Killer (NK) cells Subset Positive

Spleen Macrophages Positive (some studies)

B cells Negative

Peritoneal Macrophages Negative

Spermatogonial Stem Cells (SSCs) Positive (detected by FACS)[4]
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Function of Rat CD2
Rat CD2 functions as both an adhesion molecule and a co-stimulatory receptor, modulating T

cell and NK cell responses. In rodents, the primary ligand for CD2 is CD48.[1] The interaction

between CD2 on T cells and CD48 on antigen-presenting cells (APCs) strengthens the

immunological synapse, facilitating T cell activation.

Beyond its adhesive role, ligation of CD2 initiates intracellular signaling cascades that

contribute to T cell proliferation, differentiation, and effector functions. The cytoplasmic domain

of CD2 is crucial for its signaling capabilities.[5] The OX-34 antibody has been shown to block

the binding of CD2 to CD48, thereby attenuating T cell responses.[1] This functional blockade

has been demonstrated to be effective in animal models of autoimmune diseases, such as

adjuvant arthritis in rats.[1]

Signaling Pathways
Engagement of the rat CD2 molecule triggers a complex network of intracellular signaling

events that are essential for T cell activation. While the complete signaling cascade is still

under investigation, key pathways have been elucidated. The cytoplasmic tail of CD2 lacks

intrinsic enzymatic activity but contains proline-rich motifs that serve as docking sites for

various signaling proteins.

Upon CD2 ligation, a signaling cascade is initiated that involves the recruitment and activation

of several key protein tyrosine kinases, including Lck and Fyn. These kinases phosphorylate

downstream targets, leading to the activation of the ZAP70/Syk family kinases. This, in turn,

leads to the phosphorylation and activation of adaptor proteins such as LAT and SLP-76, which

orchestrate the formation of a larger signaling complex. Ultimately, these events culminate in

the activation of downstream pathways, including the PLCγ1-mediated calcium mobilization

and the Ras-MAPK cascade, leading to transcription factor activation and subsequent T cell

responses.
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Experimental Protocols
The OX-34 antibody is a versatile reagent suitable for a range of immunological assays. Below

are detailed protocols for common applications.

Flow Cytometry
This protocol outlines the steps for staining rat splenocytes for flow cytometric analysis of CD2

expression.
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Flow Cytometry Workflow for Rat Splenocytes

Start: Rat Spleen

Prepare Single-Cell Suspension

Wash Cells with PBS

Count Cells and Adjust Concentration

Block Fc Receptors

Stain with OX-34 Antibody

Wash Cells

Acquire on Flow Cytometer

Analyze Data

End: Results
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IHC Workflow for Rat Spleen

Start: Paraffin-Embedded Rat Spleen Section

Deparaffinization & Rehydration
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Blocking
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End: Microscopic Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2445120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

